N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C20H23FN2O5S/c1-5-23-16-10-13(6-8-18(16)28-12-20(2,3)19(23)24)22-29(25,26)14-7-9-17(27-4)15(21)11-14/h6-11,22H,5,12H2,1-4H3
• InChI Key: VZUNHNDSKZBSIK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F)OCC(C1=O)(C)C
• Molecular Formula: C20H23FN2O5S
• Molecular Weight: 422.5 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-fluoro-4-methoxybenzenesulfonamide is a chemical compound. It has a molecular formula of C₂₃H₂₇F₃N₂O₄S and a mass of 484.164±0 dalton. The compound’s canonical SMILES is CCN1C2=C (C=C (C=C2)N (CC (F) (F)F)S (=O) (=O)C3=CC (=C (C=C3)C)C)OCC (C1=O) ©C.

Molecular Structure Analysis

The molecular structure of this compound can be represented by its canonical SMILES, which is a line notation for encoding molecular structures. The InChI, or International Chemical Identifier, is another way to represent the compound’s structure. The InChI for this compound is InChI=1S/C23H27F3N2O4S/c1-6-27-19-10-8-17 (12-20 (19)32-14-22 (4,5)21 (27)29)28 (13-23 (24,25)26)33 (30,31)18-9-7-15 (2)16 (3)11-18/h7-12H,6,13-14H2,1-5H3.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Compounds with sulfonamide groups and complex heterocyclic systems, similar to the one , have been explored for their applications in photodynamic therapy (PDT). For example, a study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base has shown that these compounds possess useful properties for PDT, including good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties make them potential candidates for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Imaging of Cerebral β-Amyloid Plaques in Alzheimer's Disease

Radiofluoro-pegylated phenylbenzoxazole derivatives, which share some structural similarities with the compound , have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease using positron emission tomography (PET). These compounds have shown high affinity for β-amyloid aggregates, making them useful for detecting β-amyloid plaques in the living human brain (Cui et al., 2012).

Anticancer Agents

Aminothiazole-paeonol derivatives, which include sulfonamide and methoxy groups, have demonstrated high anticancer potential against various cancer cell lines. Such compounds offer a promising approach to develop novel anticancer agents, particularly for treating gastrointestinal adenocarcinoma (Tsai et al., 2016).

Carbonic Anhydrase Inhibitors

Compounds featuring the [1,4]oxazepine structure, along with sulfonamide groups, have been identified as potent inhibitors of human carbonic anhydrases, which are enzymes of therapeutic interest. The primary sulfonamide functionality enables these compounds to act as enzyme prosthetic zinc-binding groups, offering potential applications in designing new inhibitors for therapeutic uses (Sapegin et al., 2018).